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Compound of Interest

Compound Name: Mercaptoacetone oxime

Cat. No.: B065794

Mercaptoacetone Oxime: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mercaptoacetone oxime, a sulfur-containing ketoxime, presents a unique chemical scaffold
with potential applications in various scientific domains. This technical guide provides a
comprehensive overview of its fundamental properties, including its Chemical Abstracts Service
(CAS) number and molecular weight. While specific experimental data for mercaptoacetone
oxime is limited in publicly available literature, this document extrapolates potential synthetic
routes and biological activities based on the well-established chemistry of oximes and
mercapto compounds. This guide aims to serve as a foundational resource for researchers and
professionals interested in exploring the chemistry and potential applications of this intriguing
molecule.

Chemical Identity and Properties

Mercaptoacetone oxime, also known as 1-mercapto-2-propanone oxime, is an organic
compound containing both a thiol (-SH) and an oxime (-C=NOH) functional group. These
functionalities are known to impart specific chemical reactivity and biological activity.
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Property Value Source

CAS Number 175137-00-5 Sigma-Aldrich
Molecular Formula CsH7NOS PubChem
Molecular Weight 105.159 g/mol Sigma-Aldrich

Potential Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of mercaptoacetone oxime
is not readily available in peer-reviewed literature, a general synthetic strategy can be
proposed based on standard organic chemistry principles.

Proposed Synthetic Pathway

The most plausible route to mercaptoacetone oxime involves the oximation of its
corresponding ketone precursor, mercaptoacetone (1-mercapto-2-propanone). This reaction is
a well-established method for the synthesis of oximes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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